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Compound of Interest

Compound Name: NICKEL TIN OXIDE

Cat. No.: B1143932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

preparation of nickel tin oxide (NiSnO₃) nanoparticles using the sol-gel method. The sol-gel

technique is a versatile and cost-effective approach for synthesizing metal oxides with

controlled particle size, morphology, and purity.[1][2][3]

Introduction
Nickel tin oxide is a promising material with diverse applications in fields such as gas sensing,

electrocatalysis, and energy storage. The sol-gel method offers a low-temperature, bottom-up

approach to synthesize these nanoparticles, allowing for fine control over the material's

properties.[1][4][5] This is achieved through the hydrolysis and polycondensation of molecular

precursors in a solution to form a "sol," which is a colloidal suspension of solid particles in a

liquid.[6][7] This sol is then converted into a "gel," a semi-rigid mass, through the evaporation of

the solvent.[5] Subsequent drying and calcination of the gel yield the final nickel tin oxide
nanopowder.[3][8]

Applications
Nickel tin oxide and nickel-doped tin oxide nanoparticles synthesized via the sol-gel method

have shown potential in a variety of applications, including:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1143932?utm_src=pdf-interest
https://www.benchchem.com/product/b1143932?utm_src=pdf-body
https://isca.me/rjcs/Archives/v5/i12/10.ISCA-RJCS-2015-152.pdf
https://www.researchgate.net/publication/365754569_Synthesis_of_nickel_oxide_nanoparticles_by_Sol-gel_method
https://pisrt.org/psrpress/j/ojc/2019/1/3/synthesis-of-nickel-nanoparticles-by-sol-gel-method-and-their-characterization.pdf
https://www.benchchem.com/product/b1143932?utm_src=pdf-body
https://isca.me/rjcs/Archives/v5/i12/10.ISCA-RJCS-2015-152.pdf
https://www.sciepub.com/portal/downloads?doi=10.12691/nnr-4-3-5&filename=nnr-4-3-5.pdf
https://m.youtube.com/watch?v=3XpuoVVzT1A
https://www.youtube.com/watch?v=14DqBIG96W0
https://m.youtube.com/watch?v=qlDmF-NUCIY
https://m.youtube.com/watch?v=3XpuoVVzT1A
https://www.benchchem.com/product/b1143932?utm_src=pdf-body
https://pisrt.org/psrpress/j/ojc/2019/1/3/synthesis-of-nickel-nanoparticles-by-sol-gel-method-and-their-characterization.pdf
https://m.youtube.com/watch?v=VVdZuBjRNUI
https://www.benchchem.com/product/b1143932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Sensors: The high surface area and specific morphology of these nanoparticles make

them suitable for detecting various gases.[4]

Electrochemical Sensors: They can be used as synergistic electrocatalysts for the sensitive

detection of environmental pollutants and pharmaceutical compounds in water bodies and

biological samples.[9]

Anode Materials for Lithium-Ion Batteries: Their nanostructure can enhance the

electrochemical performance of lithium-ion batteries.[4]

Electrochromic Coatings: Thin films of nickel oxide, a related material, are used in smart

windows and displays.[10]

Catalysis: These materials can act as efficient catalysts in various chemical reactions.[4]

Experimental Protocols
This section details the protocols for the sol-gel synthesis of nickel tin oxide.

3.1. Materials and Equipment

Precursors:

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) or Nickel(II) nitrate hexahydrate

(Ni(NO₃)₂·6H₂O)[2]

Tin(IV) chloride pentahydrate (SnCl₄·5H₂O)

Solvents:

Ethanol (C₂H₅OH)[2]

Deionized water

pH Adjusting Agent:

Sodium hydroxide (NaOH) solution[2] or Nitric acid (HNO₃)[11]
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Equipment:

Magnetic stirrer with heating plate

Beakers and flasks

Pipettes and graduated cylinders

pH meter

Drying oven

Muffle furnace

3.2. Synthesis Protocol for Nickel Tin Oxide (NiSnO₃) Nanoparticles

This protocol is a generalized procedure based on common sol-gel synthesis routes.

Researchers may need to optimize parameters for specific applications.

Precursor Solution Preparation:

Dissolve equimolar amounts of nickel chloride hexahydrate and tin(IV) chloride

pentahydrate in a mixture of ethanol and deionized water. The ratio of ethanol to water can

be varied to control the hydrolysis rate.

Sol Formation:

Stir the precursor solution vigorously on a magnetic stirrer at a controlled temperature

(e.g., 60-80°C) for several hours.[2][11] This process facilitates the hydrolysis and partial

condensation of the metal precursors, leading to the formation of a stable sol.

Gelation:

Slowly add a pH-adjusting agent (e.g., NaOH solution) dropwise to the sol while

continuously stirring. The pH should be carefully monitored and adjusted to a specific

value (e.g., pH 7-10) to induce gelation.[2] A visible change in viscosity and the formation

of a thick, transparent gel will indicate the completion of this step.
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Aging:

Allow the gel to age at room temperature for a period of 24-48 hours. During aging, the

polycondensation reactions continue, strengthening the gel network.[7]

Drying:

Dry the aged gel in an oven at a temperature between 80-120°C for several hours to

remove the solvent and other volatile components.[8] The resulting product is a xerogel.

Calcination:

Grind the dried xerogel into a fine powder and calcine it in a muffle furnace at a specific

temperature (e.g., 400-900°C) for a set duration (e.g., 2-4 hours).[3][11] The calcination

temperature is a critical parameter that influences the crystallinity, particle size, and phase

purity of the final nickel tin oxide nanoparticles.

3.3. Synthesis of Ni-Doped Tin Oxide (SnO₂) Nanoparticles

For applications where nickel is a dopant rather than a primary component, the protocol is

slightly modified:

Precursor Solution Preparation:

Dissolve tin(IV) chloride pentahydrate in a suitable solvent.

Separately, dissolve the desired molar percentage of nickel chloride hexahydrate in the

same solvent.

Doping:

Add the nickel precursor solution to the tin precursor solution under constant stirring to

ensure homogeneous mixing of the dopant.

Follow Steps 2-6 from the NiSnO₃ synthesis protocol. The specific pH and calcination

temperature will influence the incorporation and distribution of nickel ions within the tin oxide

lattice.[4]
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Data Presentation
The following tables summarize typical quantitative data obtained from the characterization of

nickel tin oxide and related materials synthesized via the sol-gel method.

Table 1: Synthesis Parameters and Resulting Nanoparticle Properties

Parameter Value Range
Effect on
Nanoparticle
Properties

Reference

Calcination

Temperature
400 - 900 °C

Higher temperatures

generally lead to

increased crystallinity

and larger crystallite

size.

[3][11]

pH 7 - 12

Affects the rate of

hydrolysis and

condensation,

influencing particle

size and morphology.

[2]

Precursor

Concentration
0.1 - 1 M

Can influence the

viscosity of the sol

and the final particle

size.

[4]

Aging Time 24 - 48 hours

Longer aging times

can lead to a more

robust gel network

and smaller particle

sizes.

[7]

Table 2: Characterization Data of Sol-Gel Synthesized Nickel Oxide and Doped Tin Oxide
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Material
Crystallite Size
(nm)

Band Gap (eV) Application Reference

NiO 12 - 45 3.6 - 4.0
Electrochromics,

Catalysis
[3][11]

Ni-doped SnO₂ 4 - 25

Decreases with

increasing Ni

concentration

Gas Sensing,

Anode Material
[12]

NiSnO₃ ~10-30 (typical)

Varies with

synthesis

conditions

Electrochemical

Sensors
[9]

Visualization of Experimental Workflow
The following diagrams illustrate the key stages of the sol-gel synthesis process for nickel tin
oxide.
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Caption: Workflow of the sol-gel synthesis of nickel tin oxide nanoparticles.
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Caption: Key synthesis parameters influencing the final material properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2020/nj/d0nj01375g
https://www.researchgate.net/publication/232404473_Sol-gel_deposited_nickel_oxide_films_for_electrochromic_applications
https://pmc.ncbi.nlm.nih.gov/articles/PMC9703758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9703758/
https://www.researchgate.net/publication/308762044_Facile_synthesis_and_characterization_of_Ni-doped_Tin_oxide
https://www.benchchem.com/product/b1143932#sol-gel-method-for-nickel-tin-oxide-preparation
https://www.benchchem.com/product/b1143932#sol-gel-method-for-nickel-tin-oxide-preparation
https://www.benchchem.com/product/b1143932#sol-gel-method-for-nickel-tin-oxide-preparation
https://www.benchchem.com/product/b1143932#sol-gel-method-for-nickel-tin-oxide-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143932?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

